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Compound of Interest

Compound Name: Chitooctaose

Cat. No.: B12847682

For Immediate Release

This technical guide provides an in-depth analysis of the molecular formula and weight of
chitooctaose, a significant oligosaccharide derived from chitin. This document is intended for
researchers, scientists, and professionals in the field of drug development and biomaterial
science who are working with or exploring the applications of chitosan and its oligomers.

Chitooctaose is a linear polysaccharide composed of eight 3-(1 - 4)-linked D-glucosamine
units. It is a well-defined chitooligosaccharide (COS) that is often studied for its various
biological activities, including antimicrobial, anti-inflammatory, and antitumor effects.
Understanding its precise molecular characteristics is fundamental for quantitative studies and
for the development of novel therapeutic agents.

Molecular Formula and Weight

The chemical properties of chitooctaose are summarized in the table below. These values are
critical for stoichiometric calculations in experimental settings and for the characterization of
chitooctaose-based materials.
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Property Value Source
Molecular Formula C48H90N80O33 [1]
Average Molecular Weight 1307.3 g/mol [1]

Monoisotopic Molecular

] 1306.5610273 Da [1]
Weight

Table 1. Key molecular properties of chitooctaose.

Determination of Molecular Properties

The molecular weight and formula of chitooctaose are determined through standard analytical
techniques.

e Mass Spectrometry (MS): This is the primary technique used to determine the accurate
molecular weight of chitooctaose. High-resolution mass spectrometry provides the
monoisotopic mass, which is calculated using the mass of the most abundant isotopes of
each element.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are used to confirm the
structure of the chitooctaose, ensuring the correct number of glucosamine units and
verifying the molecular formula.

o Elemental Analysis: This technique can be used to experimentally determine the percentage
composition of carbon, hydrogen, nitrogen, and oxygen, which is then used to derive the
empirical and molecular formulas.

Structural Representation

The structure of chitooctaose consists of a linear chain of eight glucosamine monomers. The
following diagram illustrates the connectivity of these units.
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Chitooctaose (Linear Representation)

Click to download full resolution via product page

A simplified diagram showing the linear 3-(1 - 4) linkage of the eight glucosamine (GIcN) units
in chitooctaose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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